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Compound of Interest

Compound Name: 2-Acetyl-5-methoxybenzofuran

Cat. No.: B1330420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Acetyl-5-methoxybenzofuran is a valuable heterocyclic building block in medicinal

chemistry and organic synthesis. Its benzofuran core is a privileged scaffold found in numerous

biologically active compounds, while the acetyl group at the 2-position and the methoxy group

at the 5-position offer versatile handles for molecular elaboration.[1] This document provides

detailed application notes and protocols for the use of 2-acetyl-5-methoxybenzofuran as a

synthetic intermediate. Due to the specificity of this starting material, the following protocols are

based on established reactions for structurally related benzofuran derivatives, highlighting the

potential synthetic pathways available to researchers.

The benzofuran moiety and its derivatives are known to exhibit a wide range of biological

activities, including anticancer, antimicrobial, and anti-inflammatory properties. The strategic

functionalization of 2-acetyl-5-methoxybenzofuran allows for the synthesis of novel

compounds with potential therapeutic applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-acetyl-5-methoxybenzofuran is

presented in Table 1.
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Property Value

CAS Number 21587-39-3

Molecular Formula C₁₁H₁₀O₃

Molecular Weight 190.2 g/mol

Purity ≥97%

Appearance Not specified (typically a solid)

Storage Conditions Room Temperature

Table 1: Physicochemical properties of 2-acetyl-5-methoxybenzofuran.[1]

Synthetic Applications and Protocols
The reactivity of 2-acetyl-5-methoxybenzofuran is primarily centered around the acetyl group,

which can participate in a variety of condensation and functional group transformation

reactions. The aromatic benzofuran ring can also undergo further substitution, although the

existing methoxy group will direct incoming electrophiles.

Synthesis of Chalcone Derivatives via Claisen-Schmidt
Condensation
The acetyl group of 2-acetyl-5-methoxybenzofuran can readily undergo a base-catalyzed

Claisen-Schmidt condensation with various aromatic aldehydes to furnish chalcones. These

α,β-unsaturated ketones are important intermediates for the synthesis of various heterocyclic

compounds such as pyrazolines, pyrimidines, and flavonoids, which are known to possess a

wide range of biological activities.

Experimental Protocol:

Reaction Setup: In a round-bottom flask, dissolve 2-acetyl-5-methoxybenzofuran (1.0 eq)

and a substituted aromatic aldehyde (1.0-1.2 eq) in ethanol.

Base Addition: To the stirred solution, add an aqueous solution of a base (e.g., NaOH or

KOH, 2.0-3.0 eq) dropwise at room temperature.
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Reaction Monitoring: The reaction progress can be monitored by Thin Layer

Chromatography (TLC). The reaction is typically stirred at room temperature for 4-12 hours.

Work-up and Purification: Upon completion, the reaction mixture is poured into crushed ice

and acidified with dilute HCl to precipitate the chalcone product. The solid is collected by

filtration, washed with water until neutral, and dried. The crude product can be purified by

recrystallization from a suitable solvent like ethanol.

Logical Workflow for Chalcone Synthesis
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Caption: Workflow for the synthesis of chalcones from 2-acetyl-5-methoxybenzofuran.
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Synthesis of Pyrazole Derivatives
Chalcones derived from 2-acetyl-5-methoxybenzofuran can be further cyclized to pyrazole

derivatives, a class of compounds with significant pharmacological importance.

Experimental Protocol:

Reaction Setup: In a round-bottom flask, dissolve the synthesized chalcone (1.0 eq) in a

suitable solvent such as ethanol or acetic acid.

Reagent Addition: Add hydrazine hydrate (or a substituted hydrazine) (1.5-2.0 eq) to the

solution.

Reaction Conditions: The reaction mixture is typically refluxed for 4-8 hours. The progress

can be monitored by TLC.

Work-up and Purification: After completion, the reaction mixture is cooled to room

temperature, and the precipitated pyrazole derivative is collected by filtration. The product

can be washed with cold ethanol and dried. Further purification can be achieved by

recrystallization.

Signaling Pathway for Pyrazole Synthesis
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Caption: Synthetic pathway to pyrazole derivatives from 2-acetyl-5-methoxybenzofuran.

Summary of Potential Synthetic Transformations
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The versatility of 2-acetyl-5-methoxybenzofuran as a synthetic intermediate allows for the

generation of a diverse library of compounds. Table 2 summarizes some of the potential

reactions.

Reaction Type Reagents Product Class
Potential Biological
Activity

Claisen-Schmidt

Condensation

Aromatic aldehydes,

Base
Chalcones

Anticancer, Anti-

inflammatory

Pyrazole Synthesis
Chalcone, Hydrazine

hydrate
Pyrazoles

Antimicrobial,

Analgesic

Reduction of Ketone NaBH₄, LiAlH₄ Secondary Alcohols
Intermediates for

further synthesis

Halogenation (α-

position)
NBS, Br₂ α-Halo Ketones

Intermediates for

heterocycle synthesis

Willgerodt-Kindler

Reaction
Sulfur, Morpholine Thioamides

Synthetic

intermediates

Table 2: Potential synthetic transformations of 2-acetyl-5-methoxybenzofuran and their

applications.

Conclusion
2-Acetyl-5-methoxybenzofuran serves as a key starting material for the synthesis of a variety

of heterocyclic compounds with potential applications in drug discovery and development. The

protocols and pathways outlined in this document, based on the established reactivity of

related benzofuran systems, provide a foundation for researchers to explore the chemical

space around this versatile scaffold. The ability to readily synthesize chalcones, pyrazoles, and

other derivatives makes 2-acetyl-5-methoxybenzofuran an attractive intermediate for the

development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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